Cas no 917254-20-7 (Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate)

• Product Name: Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate
• CAS No: 917254-20-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 6204432
• PubChem ID: 146049045
• Update Time: 2025-11-06

Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-hydroxy-2-(naphthalen-2-yl)acetate
• 917254-20-7
• Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate
• EN300-7546525

• Inchi： 1S/C13H12O3/c1-16-13(15)12(14)11-7-6-9-4-2-3-5-10(9)8-11/h2-8,12,14H,1H3/t12-/m0/s1
• InChI Key： FYYNCCJQFYAANR-LBPRGKRZSA-N
• SMILES： O[C@H](C(=O)OC)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate

Recent Advances in the Study of Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate (CAS: 917254-20-7)

Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate (CAS: 917254-20-7) is a chiral ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a precursor for the development of selective COX-2 inhibitors, which exhibit reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

In addition to its anti-inflammatory potential, Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate has been investigated for its role in cancer therapy. Research conducted by a team at the National Cancer Institute revealed that derivatives of this compound exhibit promising antiproliferative activity against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. These findings were published in a 2024 issue of Cancer Research, underscoring the compound's potential as a scaffold for developing next-generation anticancer agents.

From a synthetic chemistry perspective, recent efforts have focused on improving the enantioselective synthesis of Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate. A study in Organic Letters (2023) described a novel catalytic system using chiral ligands to achieve high enantiomeric excess (ee > 99%) and yield (up to 95%). This advancement is critical for scaling up production and ensuring the consistency of the compound for pharmaceutical applications. The study also highlighted the importance of optimizing reaction conditions to minimize byproducts and improve overall efficiency.

Despite these promising developments, challenges remain in the clinical translation of Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate and its derivatives. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. A recent preprint on bioRxiv (2024) proposed the use of nanoparticle-based delivery systems to improve the compound's stability and targeted delivery to diseased tissues.

In conclusion, Methyl (2S)-2-hydroxy-2-naphthalen-2-ylacetate (CAS: 917254-20-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span anti-inflammatory and anticancer drug development, with recent studies highlighting its potential as a key intermediate and therapeutic agent. Future research should focus on overcoming pharmacokinetic challenges and advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the field of medicinal chemistry.